3-[5-[(Z)-[6-(3,5-Dimethoxyphenyl)-2-oxo-1H-indol-3-ylidene]methyl]-2,4-dimethyl-1H-pyrrol-3-yl]propanoic acid

• CAS No.: 949164-80-1
• Product Name: 3-[5-[(Z)-[6-(3,5-Dimethoxyphenyl)-2-oxo-1H-indol-3-ylidene]methyl]-2,4-dimethyl-1H-pyrrol-3-yl]propanoic acid
• Molecular Formula: C26H26N2O5
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 3-[5-[(Z)-[6-(3,5-dimethoxyphenyl)-2-oxo-1H-indol-3-ylidene]methyl]-2,4-dimethyl-1H-pyrrol-3-yl]propanoic acid
• Standard InChI: InChI=1S/C26H26N2O5/c1-14-20(7-8-25(29)30)15(2)27-23(14)13-22-21-6-5-16(11-24(21)28-26(22)31)17-9-18(32-3)12-19(10-17)33-4/h5-6,9-13,27H,7-8H2,1-4H3,(H,28,31)(H,29,30)/b22-13-
• Standard InChIKey: ZIZSHSPAAJIYOD-XKZIYDEJSA-N
• Isomeric SMILES: CC1=C(NC(=C1CCC(=O)O)C)/C=C\2/C3=C(C=C(C=C3)C4=CC(=CC(=C4)OC)OC)NC2=O
• SMILES: CC1=C(NC(=C1CCC(=O)O)C)C=C2C3=C(C=C(C=C3)C4=CC(=CC(=C4)OC)OC)NC2=O
• Canonical SMILES: CC1=C(NC(=C1CCC(=O)O)C)C=C2C3=C(C=C(C=C3)C4=CC(=CC(=C4)OC)OC)NC2=O
• Appearance: Solid powder
• Description: NP603 is a cell-permeable inhibitor of PDGFRβ, FGFR1 and VEGFR2 that binds to ATP pocket. NP603 is a very weak inhibitor of EGFR
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NP603; NP-603; NP 603.
• Reference: 1: Lin N, Chen S, Pan W, Xu L, Hu K, Xu R. NP603, a novel and potent inhibitor of; 2: Kammasud N, Boonyarat C, Tsunoda S, Sakurai H, Saiki I, Grierson DS,
• PubChem Compound: 23625758
• Last Modified: Nov 12 2021